3-Chloro-5-fluorobenzaldehyde
Overview
Description
3-Chloro-5-fluorobenzaldehyde is a member of the class of benzaldehydes that is benzaldehyde substituted by a fluoro group at position 3 .
Molecular Structure Analysis
The molecular structure of 3-Chloro-5-fluorobenzaldehyde is represented by the linear formula C7H4ClFO . Its molecular weight is 158.561 .Chemical Reactions Analysis
Fluorobenzaldehydes, such as 3-Chloro-5-fluorobenzaldehyde, can be used as synthetic intermediates because the fluorine can be replaced via oxidation reaction . Due to the aldehyde group, the fluorobenzaldehydes can be used to make a variety of Schiff base compounds through a condensation reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Chloro-5-fluorobenzaldehyde include a density of 1.4±0.1 g/cm3, a boiling point of 202.9±20.0 °C at 760 mmHg, and a flash point of 76.5±21.8 °C .Scientific Research Applications
Synthesis of Chemical Compounds
- Herbicide Intermediates : 3-Chloro-5-fluorobenzaldehyde is used in the synthesis of key intermediates for herbicides. This is exemplified in the synthesis of 2-chloro-5-(4-chloro-1-methyl-5-trifluoromethyl-1H-pyrazol-3-yl)-4-fluorobenzaldehyde, an important herbicide intermediate, through a process involving oxidation and hydrolysis steps (Zhou Yu, 2002).
Pharmaceutical Research
- Antioxidant Activity : Derivatives of fluorobenzaldehyde, such as those produced from 4-fluorobenzaldehyde, have been investigated for their antioxidant activity. This involves the synthesis of thiazolidin-4-one derivatives and their subsequent biological evaluation (Ahmed O. H. El Nezhawy et al., 2009).
Environmental Science
- Wastewater Treatment : 2-Chloro-6-fluorobenzaldehyde manufacturing wastewater, which is typically difficult to biodegrade, can be effectively treated using macroporous resin. This treatment method has shown significant removal of contaminants, demonstrating the compound's relevance in environmental applications (L. Xiaohong, Ltd Hangzhou, 2009).
Material Science
- Organic Light-Emitting Diodes (OLEDs) : Fluorobenzaldehyde derivatives have been used in the synthesis of nitrogen heterocycles with high-fluorescence intensity, which are tested as emitters for OLEDs. This illustrates the compound's utility in the development of advanced electronic materials (P. Szlachcic et al., 2017).
Chemistry
- Molecular Studies : 4-Chloro-3-fluorobenzaldehyde has been studied for its molecular structure using techniques like X-ray diffraction, FT-IR, and Raman spectroscopy. This kind of research is essential for understanding the compound's chemical behavior and potential applications (C. Parlak et al., 2014)
Safety and Hazards
Mechanism of Action
Target of Action
3-Chloro-5-fluorobenzaldehyde is a synthetic intermediate It’s known that fluorobenzaldehydes can be used to make a variety of schiff base compounds through a condensation reaction .
Mode of Action
It’s known that the fluorine in fluorobenzaldehydes can be replaced via oxidation reaction . This suggests that 3-Chloro-5-fluorobenzaldehyde may interact with its targets through similar chemical reactions.
Biochemical Pathways
Some schiff base compounds, which can be synthesized from fluorobenzaldehydes, have been found to possess antimicrobial properties . This suggests that 3-Chloro-5-fluorobenzaldehyde may indirectly influence biochemical pathways related to microbial growth and survival.
Pharmacokinetics
It’s known that the compound is a crystal-powder form and is stored in a refrigerator . This suggests that the compound’s physical form and storage conditions may influence its bioavailability.
Result of Action
Given its potential use in the synthesis of schiff base compounds, it may indirectly contribute to the antimicrobial effects of these compounds .
Action Environment
It’s known that the compound is stored in a refrigerator , suggesting that temperature may be an important factor in maintaining its stability.
properties
IUPAC Name |
3-chloro-5-fluorobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClFO/c8-6-1-5(4-10)2-7(9)3-6/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWBYWPJNPKGEBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)Cl)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10370529 |
Source
|
| Record name | 3-Chloro-5-fluorobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10370529 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5-fluorobenzaldehyde | |
CAS RN |
90390-49-1 |
Source
|
| Record name | 3-Chloro-5-fluorobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10370529 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-chloro-5-fluorobenzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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